Cas no 689251-24-9 (4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester
• CAS No: 689251-24-9
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 1731836
• Update Time: 2024-11-18

4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester

• Inchi： 1S/C13H12N2O4S/c1-2-19-13(16)11-8-20-12(14-11)7-9-3-5-10(6-4-9)15(17)18/h3-6,8H,2,7H2,1H3
• InChI Key： RTLYBALMEDEOSO-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 292.05186

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 463.3±30.0 °C(Predicted)
• PSA: 82.33
• pka: 0.35±0.10(Predicted)